N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide

• IUPAC Name: 2-(4-methoxyanilino)-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)propanamide
• InChI: InChI=1S/C17H18N4O3/c1-10(18-11-3-6-13(24-2)7-4-11)16(22)19-12-5-8-14-15(9-12)21-17(23)20-14/h3-10,18H,1-2H3,(H,19,22)(H2,20,21,23)
• InChI Key: OJFOWRHPNOUOMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H18N4O3
• DSSTOX Substance ID: DTXSID301135041
• Molecular Weight: 326.35 g/mol
• CAS RN: 1049735-65-0

Description

N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide, commonly known as N-benzimidazole-2-yl-2-((4-methoxyphenyl)amino)propanamide (NB2PAP), is an organophosphorus compound used in various scientific research applications. NB2PAP has been studied extensively for its ability to act as an inhibitor of enzymes, as well as its potential to be used as a therapeutic agent. This introduction will provide a brief overview of NB2PAP, its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide has been widely used in scientific research due to its ability to act as an inhibitor of enzymes. It has been used to study various enzymes, such as acetylcholinesterase, cyclooxygenase-2, and protein kinase C. N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide has also been studied for its potential to be used as a therapeutic agent, as it has been found to have anti-inflammatory and anticancer properties.

Mechanism of Action

N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing it from catalyzing the reaction. It has been found to be a reversible inhibitor, meaning that it can be removed from the enzyme and the enzyme can resume its normal activity.
Biochemical and Physiological Effects
N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide has been found to have anti-inflammatory and anticancer properties. It has been found to reduce inflammation in animal models, as well as inhibit the growth of cancer cells in vitro. It has also been found to have antioxidant properties, as it has been shown to reduce the levels of reactive oxygen species in cells.

Advantages and Limitations for Lab Experiments

N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide has several advantages for use in laboratory experiments, such as its ability to be synthesized easily and its low cost. It is also a reversible inhibitor, which makes it ideal for use in enzyme kinetics experiments. However, there are also some limitations to its use in laboratory experiments, such as its low solubility in water and its potential to cause irritation to the skin and eyes.

Future Directions

There are several potential future directions for N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide research. These include further investigation into its potential therapeutic use, such as its ability to act as an anti-inflammatory and anticancer agent. It is also possible to explore its potential use as an antioxidant, as well as its potential to be used as an insecticide or herbicide. Additionally, further research into its mechanism of action and its ability to inhibit enzymes could lead to the development of novel therapeutic agents. Finally, further research into its synthesis and purification methods could lead to the development of more efficient and cost-effective methods.

Synthesis Methods

N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)-2-[(4-methoxyphenyl)amino]propanamide is synthesized through a multi-step process that involves the reaction of 1-benzimidazole-2-carboxylic acid and 4-methoxyphenylhydrazine hydrochloride, followed by the addition of sodium hydroxide and N-methyl-2-pyrrolidone. The reaction is carried out in a solvent mixture of methanol and water at room temperature. The resulting product is then purified through column chromatography, and the final product is a white crystalline powder.